6-Methoxy-2,3-diphenyl-1h-indole

• CAS RN: 14292-85-4
• Molecular Formula: C21H17NO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 6-methoxy-2,3-diphenyl-1H-indole
• InChI: InChI=1S/C21H17NO/c1-23-17-12-13-18-19(14-17)22-21(16-10-6-3-7-11-16)20(18)15-8-4-2-5-9-15/h2-14,22H,1H3
• InChI Key: CBBSRYILNOHEQH-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=C(N2)C3=CC=CC=C3)C4=CC=CC=C4

Description

6-Methoxy-2,3-diphenyl-1h-indole, also known as 6-MeO-DIPT, is a synthetic drug that belongs to the family of indole derivatives. It is a potent psychoactive substance that has been used for recreational purposes. However, it has also shown potential in scientific research due to its unique properties.

Mechanism of Action

6-Methoxy-2,3-diphenyl-1h-indole acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. It binds to these receptors, causing an increase in serotonin release and subsequent activation of downstream signaling pathways. This activation leads to changes in neurotransmitter release, gene expression, and protein synthesis, ultimately resulting in altered behavior and physiological responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Methoxy-2,3-diphenyl-1h-indole are complex and varied. It has been shown to increase serotonin release and alter the activity of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. It also affects various physiological processes, such as blood pressure, heart rate, and body temperature. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Methoxy-2,3-diphenyl-1h-indole in lab experiments is its potency and selectivity for serotonin receptors. This allows researchers to study the effects of serotonin agonists on specific physiological processes and behavior. However, its recreational use and legal status pose limitations for obtaining and using the substance in research.

Future Directions

There are several future directions for research on 6-Methoxy-2,3-diphenyl-1h-indole. One area of interest is its potential as a therapeutic agent for psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to understand the long-term effects of 6-Methoxy-2,3-diphenyl-1h-indole on the brain and body. Finally, the development of more selective and potent serotonin receptor agonists could lead to new insights into the role of serotonin in regulating behavior and physiological processes.

Synthesis Methods

The synthesis of 6-Methoxy-2,3-diphenyl-1h-indole involves several steps, including the reaction of 2-amino-1-phenylethanone with 4-methoxyphenylhydrazine to form the hydrazone. The hydrazone is then treated with sodium hydride and 2-bromoacetophenone to form the final product. The synthesis of 6-Methoxy-2,3-diphenyl-1h-indole requires specialized equipment and expertise, making it a challenging process.

Scientific Research Applications

6-Methoxy-2,3-diphenyl-1h-indole has shown potential in scientific research due to its unique properties. It has been used as a tool to study the serotonin system in the brain and its role in regulating mood, behavior, and cognition. It has also been used to investigate the effects of serotonin agonists on various physiological processes, including blood pressure, heart rate, and body temperature.